Cas no 17467-41-3 (5-Amino-3-ethyl-1,2,4-thiadiazole)

• Product Name: 5-Amino-3-ethyl-1,2,4-thiadiazole
• CAS No: 17467-41-3
• MF: C₄H₇N₃S
• MW: 129.183478593826
• MDL: MFCD03093849
• CID: 138305
• PubChem ID: 2756430
• Update Time: 2025-04-19

5-Amino-3-ethyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-1,2,4-thiadiazol-5-amine
• 1,2,4-Thiadiazol-5-amine,3-ethyl-
• 5-AMINO-3-ETHYL-1,2,4-THIADIAZOLE
• TIMTEC-BB SBB005485
• BP-10176
• 17467-41-3
• CS-0316415
• D86484
• MFCD03093849
• 3-ethyl-[1,2,4]thiadiazol-5-ylamine
• TS-01697
• A811682
• 3-Ethyl-5-amino-1,2,4-thiadiazole
• FT-0692144
• AKOS009578280
• DTXSID20373364
• 5-amino-3-ethyl-1,2,4-thiadiazole, AldrichCPR
• SCHEMBL91381
• 1,2,4-Thiadiazol-5-amine, 3-ethyl-
• VMSZFGJMDPANBP-UHFFFAOYSA-N
• 5-Amino-3-ethyl-1,2,4-thiadiazole

• MDL： MFCD03093849
• Inchi： 1S/C4H7N3S/c1-2-3-6-4(5)8-7-3/h2H2,1H3,(H2,5,6,7)
• InChI Key： VMSZFGJMDPANBP-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(CC)=N1

Computed Properties

• Exact Mass: 129.03600
• Monoisotopic Mass: 129.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.285
• Melting Point: 114-116°C
• Boiling Point: 267.2 °C at 760 mmHg
• Flash Point: 115.4 °C
• PSA: 80.04000
• LogP: 1.26390

5-Amino-3-ethyl-1,2,4-thiadiazole Security Information

• Hazard Category Code： 22-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles